Cas no 1803694-38-3 (Methyl 4-(difluoromethyl)-2-nitropyridine-6-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-2-nitropyridine-6-carboxylate
• CAS No: 1803694-38-3
• MF: C₈H₆F₂N₂O₄
• MW: 232.141048908234
• CID: 4849126
• Update Time: 2025-07-22

Methyl 4-(difluoromethyl)-2-nitropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-2-nitropyridine-6-carboxylate

• Inchi： 1S/C8H6F2N2O4/c1-16-8(13)5-2-4(7(9)10)3-6(11-5)12(14)15/h2-3,7H,1H3
• InChI Key： WFDACUGPIIWDDO-UHFFFAOYSA-N
• SMILES： FC(C1C=C([N+](=O)[O-])N=C(C(=O)OC)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 1.8
• Topological Polar Surface Area: 85

Additional information on Methyl 4-(difluoromethyl)-2-nitropyridine-6-carboxylate

Methyl 4-(difluoromethyl)-2-nitropyridine-6-carboxylate (CAS No. 1803694-38-3): A Comprehensive Overview

Methyl 4-(difluoromethyl)-2-nitropyridine-6-carboxylate, identified by its CAS number 1803694-38-3, is a significant compound in the realm of pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridines, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of both difluoromethyl and nitro substituents in its molecular structure imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The molecular structure of Methyl 4-(difluoromethyl)-2-nitropyridine-6-carboxylate consists of a pyridine ring substituted with a nitro group at the 2-position and a difluoromethyl group at the 4-position, further modified by a carboxylate ester at the 6-position. This specific arrangement of functional groups contributes to its reactivity and makes it a versatile building block for more complex molecules. The nitro group, in particular, is known for its ability to participate in various chemical transformations, including reduction to amino groups or further functionalization, while the difluoromethyl group is often employed to enhance metabolic stability and binding affinity in drug candidates.

In recent years, there has been growing interest in the development of novel nitropyridine derivatives as potential therapeutic agents. The compound Methyl 4-(difluoromethyl)-2-nitropyridine-6-carboxylate has been explored in several research studies for its potential applications in medicinal chemistry. One notable area of investigation has been its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By modifying the structure of Methyl 4-(difluoromethyl)-2-nitropyridine-6-carboxylate, researchers have been able to develop compounds that exhibit inhibitory activity against specific kinases, thereby opening up new avenues for therapeutic intervention.

The difluoromethyl group is particularly interesting from a chemical perspective. Its presence can influence the electronic properties of the molecule, making it more susceptible to certain types of reactions while also providing stability against unwanted degradation pathways. This balance makes it an attractive feature for drug design, as it can enhance both the potency and selectivity of potential drugs. Additionally, the carboxylate ester moiety at the 6-position offers further opportunities for chemical modification, allowing for the introduction of additional functional groups that can fine-tune the biological activity of the compound.

Recent advancements in synthetic methodologies have also contributed to the increased interest in Methyl 4-(difluoromethyl)-2-nitropyridine-6-carboxylate. New techniques for constructing complex molecular frameworks have made it easier to incorporate this compound into larger drug-like molecules. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce various substituents at different positions of the pyridine ring, enabling researchers to tailor the properties of their compounds to specific biological targets.

The biological activity of Methyl 4-(difluoromethyl)-2-nitropyridine-6-carboxylate has been studied extensively in vitro and in vivo. Initial investigations have revealed that this compound exhibits modest activity against certain bacterial strains, suggesting potential applications in antimicrobial therapy. However, its primary focus has been on its role as an intermediate in the synthesis of more complex molecules with higher therapeutic potential. For example, researchers have used this compound to develop novel analogs of existing drugs that target specific disease pathways.

The synthesis of Methyl 4-(difluoromethyl)-2-nitropyridine-6-carboxylate involves several key steps that highlight its complexity and synthetic challenge. The process typically begins with the preparation of a nitro-substituted pyridine precursor, which is then functionalized with a difluoromethyl group using established methods such as halogen-metal exchange followed by quenching with a difluoroalkane. The final step involves introducing the carboxylate ester group through esterification or transesterification reactions. Each step requires careful optimization to ensure high yield and purity, which are critical for pharmaceutical applications.

The importance of Methyl 4-(difluoromethyl)-2-nitropyridine-6-carboxylate extends beyond its use as an intermediate in drug synthesis. It also serves as a valuable tool for studying the effects of structural modifications on biological activity. By comparing derivatives with different substituents at various positions on the pyridine ring, researchers can gain insights into how these changes influence interactions with biological targets such as enzymes and receptors. This information is invaluable for designing future generations of drugs with improved efficacy and reduced side effects.

In conclusion, Methyl 4-(difluoromethyl)-2-nitropyridine-6-carboxylate (CAS No. 1803694-38-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile intermediate for synthesizing complex molecules with therapeutic applications. The ongoing exploration of its biological activities and synthetic utility underscores its importance as a building block in modern drug discovery efforts.